Cas no 101621-28-7 (Benzoic acid, 2-amino-3-bromo-5-nitro-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-3-bromo-5-nitro-, ethyl ester
• CAS No: 101621-28-7
• MF: C₉H₉BrN₂O₄
• MW: 289.082761526108
• CID: 1130137
• Update Time: 2024-07-27

Benzoic acid, 2-amino-3-bromo-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-bromo-5-nitro-, ethyl ester

• Inchi： 1S/C9H9BrN2O4/c1-2-16-9(13)6-3-5(12(14)15)4-7(10)8(6)11/h3-4H,2,11H2,1H3
• InChI Key： HIQLPPLQMNDBAW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC([N+]([O-])=O)=CC(Br)=C1N

Computed Properties

• Exact Mass: 287.97457

Experimental Properties

• Density: 1.660±0.06 g/cm3(Predicted)
• Boiling Point: 403.5±40.0 °C(Predicted)
• PSA: 95.46
• pka: -3.81±0.20(Predicted)